Cas no 62327-95-1 (5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-thioxo-, ethyl ester)

5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-thioxo-, ethyl ester structure
62327-95-1 structure
Product Name:5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-thioxo-, ethyl ester
CAS No:62327-95-1
MF:C9H10N2O3S
MW:226.252300739288
CID:449186
PubChem ID:12322468
Update Time:2025-04-19

5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-thioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-thioxo-, ethyl ester
    • ethyl 6-acetyl-2-sulfanylidene-1H-pyrimidine-5-carboxylate
    • DTXSID00488824
    • 62327-95-1
    • Ethyl 6-acetyl-2-sulfanylidene-1,2-dihydropyrimidine-5-carboxylate
    • Ethyl 6-acetyl-2-thioxo-1,2-dihydropyrimidine-5-carboxylate
    • Inchi: 1S/C9H10N2O3S/c1-3-14-8(13)6-4-10-9(15)11-7(6)5(2)12/h4H,3H2,1-2H3,(H,10,11,15)
    • InChI Key: VCNFDVGSILNOKJ-UHFFFAOYSA-N
    • SMILES: S=C1N=CC(C(=O)OCC)=C(C(C)=O)N1

Computed Properties

  • Exact Mass: 226.0413
  • Monoisotopic Mass: 226.04121336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 99.8Ų

Experimental Properties

  • PSA: 67.76
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